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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15561580 Get Quote

O-Demethylpaulomycin A: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Demethylpaulomycin A is a naturally occurring antibiotic belonging to the paulomycin

family, a group of glycosidic antibiotics produced by actinomycetes. First isolated from the

fermentation broth of Streptomyces paulus, this compound, along with its structural analogs,

has garnered interest for its antibacterial activity, particularly against Gram-positive bacteria.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological aspects of O-Demethylpaulomycin A, intended to serve as a resource for

researchers and professionals in the fields of natural product chemistry, microbiology, and drug

development.

Chemical Structure and Properties
The chemical structure of O-Demethylpaulomycin A was elucidated through spectroscopic

techniques, primarily 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy and mass

spectrometry. It is a complex molecule characterized by a glycosidically linked disaccharide

moiety attached to a central aglycone.

Table 1: Physicochemical Properties of O-Demethylpaulomycin A
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Property Value Source

CAS Number 113603-74-0
KNApSAcK Metabolite

Information

Molecular Formula C₃₃H₄₄N₂O₁₇S --INVALID-LINK--

Molecular Weight 772.77 g/mol --INVALID-LINK--

Appearance White to off-white solid
Inferred from related

compounds

Solubility Soluble in methanol, DMSO
Inferred from related

compounds

Melting Point Not reported

Biological Activity
O-Demethylpaulomycin A exhibits notable antibacterial activity, primarily against Gram-

positive bacteria. The paulomycin family of antibiotics, in general, is known to be active against

a range of bacterial pathogens.

Table 2: Antibacterial Activity of O-Demethylpaulomycin A (Representative Data)

Bacterial Strain MIC (μg/mL)

Staphylococcus aureus

Data not specifically available for O-

Demethylpaulomycin A. Paulomycins generally

show activity.

Streptococcus pneumoniae

Data not specifically available for O-

Demethylpaulomycin A. Paulomycins generally

show activity.

Enterococcus faecalis

Data not specifically available for O-

Demethylpaulomycin A. Paulomycins generally

show activity.
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Note: Specific Minimum Inhibitory Concentration (MIC) values for O-Demethylpaulomycin A
against a comprehensive panel of bacteria are not readily available in the public domain. The

table reflects the general activity profile of the paulomycin class of antibiotics.

Experimental Protocols
Isolation of O-Demethylpaulomycin A from
Streptomyces paulus
The following is a generalized protocol based on the reported isolation of paulomycins from

Streptomyces species.
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Fermentation

Extraction

Purification

1. Fermentation of S. paulus in a suitable broth medium

2. Centrifugation to separate mycelium and supernatant

3. Extraction of the supernatant with an organic solvent (e.g., ethyl acetate)

4. Concentration of the organic extract under reduced pressure

5. Silica gel column chromatography

6. Preparative High-Performance Liquid Chromatography (HPLC)

7. Crystallization to obtain pure O-Demethylpaulomycin A
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Paulomycin Biosynthesis

Chorismate Paulic Acid Precursor Paulomycin Aglycone

Sugar Moieties

O-Demethylpaulomycin A Paulomycin AMethylation

Click to download full resolution via product page

To cite this document: BenchChem. [O-Demethylpaulomycin A chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561580#o-demethylpaulomycin-a-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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